molecular formula C4HCl5 B8271543 Pentachlorobutadiene CAS No. 55880-77-8

Pentachlorobutadiene

Cat. No.: B8271543
CAS No.: 55880-77-8
M. Wt: 226.3 g/mol
InChI Key: WVFBDVFCOCLEFM-UHFFFAOYSA-N
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Description

Pentachlorobutadiene (CAS 55880-77-8) is a chlorinated hydrocarbon with the molecular formula C₄HCl₅, characterized by five chlorine atoms substituted across a butadiene backbone (1,3-butadiene) . Its structure consists of two conjugated double bonds, rendering it highly reactive and persistent in environmental matrices.

Properties

IUPAC Name

1,1,2,4,4-pentachlorobuta-1,3-diene
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4HCl5/c5-2(4(8)9)1-3(6)7/h1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WVFBDVFCOCLEFM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(=C(Cl)Cl)C(=C(Cl)Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4HCl5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80943961
Record name 1,1,2,4,4-Pentachlorobuta-1,3-diene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80943961
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

226.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

21400-41-9, 55880-77-8
Record name 1,3-Butadiene, 1,1,2,4,4-pentachloro-
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0021400419
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 1,3-Butadiene, pentachloro-
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0055880778
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 1,1,2,4,4-Pentachlorobuta-1,3-diene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80943961
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1,1,2,4,4-pentachlorobuta-1,3-diene
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Comparison with Similar Compounds

Table 1: Comparative Overview of Chlorinated Hydrocarbons

Compound CAS Number Molecular Formula Chlorine Atoms Key Uses Regulatory Status
This compound 55880-77-8 C₄HCl₅ 5 Solvent, intermediate Restricted (ECHA)
Hexachlorobutadiene 87-68-3 C₄Cl₆ 6 Pesticides, rubber POP (Stockholm Convention)
Pentachloroethane 76-01-7 C₂HCl₅ 5 Solvent for fats Phased out
Pentachlorobenzene 608-93-5 C₆HCl₅ 5 Fungicide, flame retardant POP (Stockholm Convention)
Tetrachloroethylene 127-18-4 C₂Cl₄ 4 Dry cleaning, degreasing EPA-regulated carcinogen

Research Findings and Environmental Impact

Persistence and Toxicity

  • Analytical methods such as gas chromatography-mass spectrometry (GC-MS) are critical for monitoring its presence in industrial articles .
  • Hexachlorobutadiene: The Persistent Organic Pollutants Review Committee (POPRC) identifies it as a priority for global elimination due to its carcinogenic metabolites and transboundary dispersion .

Regulatory Actions

  • This compound : Subject to ECHA’s substance identification protocols, requiring manufacturers to demonstrate safe use in articles .
  • Hexachlorobutadiene : Banned in most jurisdictions under the Stockholm Convention, with exceptions for closed-system intermediates .

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